1-(5-Chloro-2-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one

• Molecular Formula: C11H12ClFO2
• Molecular Weight: 230.66 g/mol
• IUPAC Name: 1-(5-chloro-2-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one
• InChI: InChI=1S/C11H12ClFO2/c1-6(2)3-10(14)7-4-8(12)11(15)5-9(7)13/h4-6,15H,3H2,1-2H3
• InChI Key: DGSZQUMHPYGARF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)C1=CC(=C(C=C1F)O)Cl

Description

1-(5-Chloro-2-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one is a substituted phenylketone featuring a 3-methylbutan-1-one backbone with a halogenated aromatic ring. The substituents—chloro (5-position), fluoro (2-position), and hydroxyl (4-position)—impart unique electronic and steric properties.

Preparation Methods

The synthesis of 1-(5-Chloro-2-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 5-chloro-2-fluoro-4-hydroxybenzaldehyde and 3-methylbutan-1-one.

Condensation Reaction: The aldehyde group of 5-chloro-2-fluoro-4-hydroxybenzaldehyde undergoes a condensation reaction with 3-methylbutan-1-one in the presence of a base catalyst to form the desired product.

Purification: The crude product is then purified using techniques such as recrystallization or column chromatography to obtain pure 1-(5-Chloro-2-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one.

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

1-(5-Chloro-2-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using reagents like sodium borohydride or lithium aluminum hydride can convert the compound into alcohols or alkanes.

Substitution: The chloro and fluoro groups on the phenyl ring can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols, leading to the formation of substituted derivatives.

Hydrolysis: The compound can undergo hydrolysis in the presence of acids or bases to yield phenolic and carboxylic acid derivatives.

Common reagents and conditions used in these reactions include acidic or basic catalysts, organic solvents, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(5-Chloro-2-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex organic molecules. It serves as an intermediate in the preparation of pharmaceuticals, agrochemicals, and other fine chemicals.

Biology: In biological research, the compound is used to study the effects of halogenated phenyl derivatives on biological systems. It is also used in the development of new bioactive compounds.

Medicine: The compound has potential applications in medicinal chemistry for the development of new drugs. Its unique chemical structure makes it a candidate for drug discovery and development.

Industry: In the industrial sector, the compound is used in the production of specialty chemicals, polymers, and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(5-Chloro-2-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one involves its interaction with molecular targets and pathways in biological systems. The compound’s halogenated phenyl ring and hydroxy group allow it to interact with enzymes, receptors, and other biomolecules, modulating their activity. The specific molecular targets and pathways involved depend on the context of its application, such as its use in drug development or biological research.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below summarizes key structural features and properties of the target compound and its analogs:

Compound Name	Substituents (Phenyl Ring)	Molecular Formula	Molecular Weight	Key Properties/Inferences
1-(5-Chloro-2-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one	5-Cl, 2-F, 4-OH	C₁₁H₁₂ClFO₂	230.66	High polarity (OH, halogens); potential photostability concerns
1-(5-Chloro-2-methoxyphenyl)-3-methylbutan-1-one	5-Cl, 2-OCH₃	C₁₂H₁₅ClO₂	~226.5	Increased lipophilicity (methoxy vs. OH); higher LogD inferred
1-(3-Chloro-5-fluoro-4-hydroxyphenyl)-3-methylbutan-1-one	3-Cl, 5-F, 4-OH	C₁₁H₁₂ClFO₂	230.66	Similar MW but altered halogen positions; possible differences in receptor binding
1-(5-Acetyl-2-hydroxyphenyl)-3-methylbutan-1-one	5-Acetyl, 2-OH	C₁₃H₁₆O₃	220.26	Enhanced polarity (acetyl, OH); potential for keto-enol tautomerism
1-(2-Hydroxyphenyl)-3-methylbutan-1-one	2-OH	C₁₁H₁₄O₂	178.23	Lower molecular weight; absence of halogens reduces electronegativity

Key Observations:

• Substituent Position : The 2-fluoro and 4-hydroxy groups in the target compound may improve solubility via hydrogen bonding compared to methoxy-substituted analogs (e.g., 1-(5-chloro-2-methoxyphenyl)-3-methylbutan-1-one) .
• Photostability : Halogenated phenylketones, including the target compound, may exhibit photodegradation risks under UV light, as seen in structurally related flavoring agents .

Chemical Reactivity and Stability

• Hydroxyl Group Reactivity : The 4-hydroxyl group in the target compound could participate in hydrogen bonding or oxidation reactions, contrasting with methoxy derivatives that lack such reactivity .
• Ketone Stability: The 3-methylbutan-1-one backbone is common across analogs, but substituents like acetyl (in 1-(5-acetyl-2-hydroxyphenyl)-3-methylbutan-1-one) introduce additional reactivity, such as keto-enol tautomerism .
• This underscores the need for stability studies on the target compound.